Cas no 139072-20-1 (5-isocyanato-1H-indole)

5-Isocyanato-1H-indole is a reactive heterocyclic compound featuring both an indole scaffold and an isocyanate functional group. This structure makes it a valuable intermediate in organic synthesis, particularly for the preparation of indole-based ureas, carbamates, and other derivatives with potential pharmacological or materials science applications. The isocyanate group enables efficient conjugation with nucleophiles such as amines or alcohols, offering versatility in constructing complex molecular architectures. Its indole core is of interest due to its prevalence in bioactive molecules, making this compound useful for medicinal chemistry research. Careful handling is required due to the reactivity of the isocyanate moiety.
5-isocyanato-1H-indole structure
5-isocyanato-1H-indole structure
Product Name:5-isocyanato-1H-indole
CAS No:139072-20-1
MF:C9H6N2O
MW:158.15674161911
CID:1259756
PubChem ID:83382950
Update Time:2025-06-08

5-isocyanato-1H-indole Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole, 5-isocyanato-
    • 5-isocyanato-1H-indole
    • EN300-1835080
    • 139072-20-1
    • SCHEMBL25404894
    • Inchi: 1S/C9H6N2O/c12-6-11-8-1-2-9-7(5-8)3-4-10-9/h1-5,10H
    • InChI Key: WTVWOEQOQAPYCR-UHFFFAOYSA-N
    • SMILES: O=C=NC1C=CC2=C(C=1)C=CN2

Computed Properties

  • Exact Mass: 158.048012819g/mol
  • Monoisotopic Mass: 158.048012819g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 45.2Ų

5-isocyanato-1H-indole Pricemore >>

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